Cas no 1805448-40-1 (5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde)

• Product Name: 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde
• CAS No: 1805448-40-1
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 4964177
• Update Time: 2025-05-19

5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde

• Inchi： 1S/C8H5ClF3NO2/c9-5-2-7(15-8(10,11)12)6(13)1-4(5)3-14/h1-3H,13H2
• InChI Key： KAYLIXDTSOLHAT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C=O)N)OC(F)(F)F

Computed Properties

• Exact Mass: 238.9960906 g/mol
• Monoisotopic Mass: 238.9960906 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3
• Molecular Weight: 239.58

Additional information on 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde

Introduction to 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde (CAS No. 1805448-40-1)

5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1805448-40-1, belongs to a class of aromatic aldehydes that are characterized by the presence of multiple substituents, including amino, chloro, and trifluoromethoxy groups. These substituents not only contribute to the compound's distinct chemical properties but also open up a wide range of possibilities for its application in drug discovery and development.

The structural motif of 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde consists of a benzene ring that is functionalized with an amino group at the 5-position, a chloro group at the 2-position, and a trifluoromethoxy group at the 4-position. The presence of these electron-withdrawing and electron-donating groups creates a complex interplay of electronic effects, which can influence the compound's reactivity, solubility, and interaction with biological targets. This complexity makes it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been growing interest in aromatic aldehydes as pharmacophores due to their ability to interact with various biological targets, including enzymes and receptors. The aldehyde functional group, in particular, is known for its reactivity and its ability to participate in condensation reactions, forming Schiff bases and other heterocyclic compounds. These derivatives often exhibit enhanced biological activity and can serve as valuable intermediates in the synthesis of more complex molecules.

One of the most compelling aspects of 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde is its potential as a building block for the synthesis of more complex pharmacological entities. The combination of the amino group, chloro group, and trifluoromethoxy group provides multiple sites for further functionalization, allowing chemists to tailor the properties of the final compound to specific biological needs. For instance, the amino group can be used to form amides or ureas, while the aldehyde group can undergo condensation reactions with hydrazines or amines to produce Schiff bases.

Recent studies have highlighted the importance of fluorine-containing compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The presence of a trifluoromethoxy group in 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde contributes to these properties by increasing the compound's lipophilicity while also enhancing its metabolic stability. This makes it an ideal candidate for further exploration in drug discovery programs aimed at developing orally bioavailable small-molecule drugs.

The potential applications of 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde extend beyond simple intermediates in organic synthesis. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. For example, derivatives of this compound have shown promise as inhibitors of cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the structural features of this compound make it a good candidate for further investigation as a kinase inhibitor or an antagonist targeting G-protein coupled receptors (GPCRs).

The synthesis of 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde presents both challenges and opportunities for synthetic chemists. The multiple functional groups present in the molecule require careful consideration during the synthetic process to ensure high yields and purity. However, advances in synthetic methodology have made it increasingly feasible to construct complex molecules like this one with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed oxidation reactions have been particularly useful in achieving these goals.

One particularly noteworthy aspect of 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde is its potential role as a scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how this compound interacts with specific biological targets at the atomic level. This information can then be used to guide the design of more potent and selective derivatives with improved pharmacological profiles.

The versatility of 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde also extends to its use in material science applications beyond pharmaceuticals. For instance, its ability to form coordination complexes with metal ions has led to interest in its potential use as a ligand or precursor for metal-organic frameworks (MOFs). These materials have applications in catalysis, gas storage, and separation technologies.

In conclusion, 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde (CAS No. 1805448-40-1) is a multifaceted compound with significant potential in both pharmaceutical chemistry and material science. Its unique structural features make it an attractive candidate for further investigation as a building block for novel therapeutic agents or as a component in advanced materials. As research continues to uncover new applications for this compound, 5-Amino-2-chloro-4-(trifluoromethoxy)benzaldehyde is poised to play an important role in shaping the future of chemical biology and medicinal chemistry.